N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H28N4O6S3/c1-2-33-15-14-27-20-11-10-19(35(24,29)30)16-21(20)34-23(27)25-22(28)17-6-8-18(9-7-17)36(31,32)26-12-4-3-5-13-26/h6-11,16H,2-5,12-15H2,1H3,(H2,24,29,30)
• InChI Key: DHULKJFODRTHGY-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C23H28N4O6S3
• Molecular Weight: 552.7 g/mol

Description

N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-piperidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C23H28N4O6S3 and its molecular weight is 552.68. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on derivatives of benzothiazole, similar to N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-piperidin-1-ylsulfonylbenzamide, demonstrates significant antimicrobial properties. These compounds have been found to possess considerable antibacterial activity against various strains of bacteria. This indicates their potential as lead compounds for the development of new antimicrobial agents. Studies involve the synthesis of various derivatives and their subsequent evaluation for antimicrobial efficacy, highlighting the versatility of benzothiazole-based compounds in combating bacterial infections (Patel & Agravat, 2009); (Patel & Agravat, 2007); (Patel, Agravat, & Shaikh, 2011).

Anticancer Activity

Compounds structurally related to N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-piperidin-1-ylsulfonylbenzamide have shown promising anticancer activity. Novel derivatives incorporating elements such as 1,2-dihydropyridine, thiophene, and thiazole, combined with a biologically active sulfone moiety, exhibited significant in-vitro anticancer activity against human breast cancer cell lines. These findings suggest the potential of these compounds in the development of new anticancer therapies, particularly targeting breast cancer. Their structural diversity and biological activity underscore the importance of sulfonamide derivatives in medicinal chemistry research aimed at discovering effective anticancer drugs (Al-Said et al., 2011).

Cardiac Electrophysiological Activity

N-substituted derivatives of benzamide and benzene-sulfonamides, including structures related to the compound , have been investigated for their cardiac electrophysiological activity. Certain derivatives have shown potency comparable to known class III agents, indicating their potential use in managing arrhythmias. This research suggests that modifications to the benzamide backbone can lead to compounds with significant electrophysiological effects, which could be beneficial in developing new therapeutic agents for cardiovascular diseases (Morgan et al., 1990).